1-allyl-4-[(2,4-dichlorophenoxy)acetyl]piperazine

• IUPAC Name: 2-(2,4-dichlorophenoxy)-1-(4-prop-2-enylpiperazin-1-yl)ethanone
• InChI: InChI=1S/C15H18Cl2N2O2/c1-2-5-18-6-8-19(9-7-18)15(20)11-21-14-4-3-12(16)10-13(14)17/h2-4,10H,1,5-9,11H2
• InChI Key: ABTYBCGWHPXXMF-UHFFFAOYSA-N
• Canonical SMILES: C=CCN1CCN(CC1)C(=O)COC2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C15H18Cl2N2O2
• Molecular Weight: 329.2 g/mol

Description

1-allyl-4-[(2,4-dichlorophenoxy)acetyl]piperazine is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. This compound belongs to the class of piperazine derivatives and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of 1-allyl-4-[(2,4-dichlorophenoxy)acetyl]piperazine is not fully understood. However, it has been suggested that the compound exerts its pharmacological activities by interacting with various targets in the body such as enzymes, receptors, and ion channels. It has also been suggested that the compound may act by inhibiting the synthesis of DNA and RNA.
Biochemical and Physiological Effects
1-allyl-4-[(2,4-dichlorophenoxy)acetyl]piperazine has been found to exhibit various biochemical and physiological effects. It has been shown to inhibit the growth of various bacterial and fungal strains. It has also been found to exhibit antiviral activity against herpes simplex virus and cytomegalovirus. In addition, the compound has been shown to exhibit anticancer activity against various cancer cell lines.

Advantages and Limitations for Lab Experiments

1-allyl-4-[(2,4-dichlorophenoxy)acetyl]piperazine has several advantages for lab experiments. It is readily available and can be synthesized using simple methods. It has also been found to exhibit a wide range of pharmacological activities, making it a versatile compound for various research applications. However, the compound has certain limitations. It is highly toxic and can cause severe side effects if not handled properly. It also has poor solubility in water, which can make it difficult to use in certain experiments.

Future Directions

1-allyl-4-[(2,4-dichlorophenoxy)acetyl]piperazine has several potential future directions for research. It can be further studied for its potential use as an antibacterial, antifungal, antiviral, and anticancer agent. It can also be studied for its potential use as an analgesic, anti-inflammatory, and anticonvulsant agent. In addition, the compound can be modified to improve its pharmacological properties such as solubility and toxicity. Further research is needed to fully understand the mechanism of action of the compound and its potential applications in the field of medicine.
Conclusion
In conclusion, 1-allyl-4-[(2,4-dichlorophenoxy)acetyl]piperazine is a versatile compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. It has been synthesized using various methods and has been found to exhibit a wide range of pharmacological activities. However, the compound has certain limitations and requires further research to fully understand its mechanism of action and potential applications.

Scientific Research Applications

1-allyl-4-[(2,4-dichlorophenoxy)acetyl]piperazine has been extensively studied for its potential applications in the field of medicine. It has been found to exhibit a wide range of pharmacological activities such as antibacterial, antifungal, antiviral, and anticancer properties. It has also been studied for its potential use as an analgesic, anti-inflammatory, and anticonvulsant agent.